2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-5-methylsulfanyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H15ClN2OS2/c1-20-9-6-7-11(16)10(8-9)14(19)18-15-17-12-4-2-3-5-13(12)21-15/h6-8H,2-5H2,1H3,(H,17,18,19)
• InChI Key: SUTLBTBKNCMCMS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)Cl)C(=O)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C15H15ClN2OS2
• Molecular Weight: 338.9 g/mol

Description

2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activities.

Scientific Research Applications

2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has potential applications in scientific research. This compound has been shown to have antitumor activity in vitro against various cancer cell lines. Additionally, it has been shown to have anti-inflammatory and antioxidant activities.

Mechanism of Action

The mechanism of action of 2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is not fully understood. However, it has been suggested that this compound may exert its antitumor activity through the inhibition of cell proliferation and induction of apoptosis. It has also been suggested that the anti-inflammatory and antioxidant activities of this compound may be due to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been shown to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide in lab experiments is its potential antitumor activity. This compound may be useful in the development of new cancer therapies. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for the research of 2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide. One direction is to further explore the antitumor activity of this compound and its potential as a cancer therapy. Another direction is to investigate the anti-inflammatory and antioxidant activities of this compound and its potential as a treatment for inflammatory diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo and its potential for clinical use.

Synthesis Methods

The synthesis of 2-chloro-5-(methylthio)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 4,5,6,7-tetrahydro-1,3-benzothiazole-2-thiol in the presence of thionyl chloride and dimethylformamide. The resulting intermediate is then reacted with methyl mercaptan to yield the final product.